16,16-dimethyl-D-homo-8-isoestrone methyl ester
16,16-dimethyl-D-homo-8-isoestrone methyl ester
Brand Name:
Vulcanchem
CAS No.:
108789-49-7
VCID:
VC0011076
InChI:
InChI=1S/C22H30O2/c1-21(2)11-10-19-18-7-5-14-13-15(24-4)6-8-16(14)17(18)9-12-22(19,3)20(21)23/h6,8,13,17-19H,5,7,9-12H2,1-4H3/t17-,18+,19+,22+/m1/s1
SMILES:
CC1(CCC2C3CCC4=C(C3CCC2(C1=O)C)C=CC(=C4)OC)C
Molecular Formula:
C22H30O2
Molecular Weight:
326.5 g/mol
16,16-dimethyl-D-homo-8-isoestrone methyl ester
CAS No.: 108789-49-7
Main Products
VCID: VC0011076
Molecular Formula: C22H30O2
Molecular Weight: 326.5 g/mol
| CAS No. | 108789-49-7 |
|---|---|
| Product Name | 16,16-dimethyl-D-homo-8-isoestrone methyl ester |
| Molecular Formula | C22H30O2 |
| Molecular Weight | 326.5 g/mol |
| IUPAC Name | (4aS,4bS,10bS,12aS)-8-methoxy-2,2,12a-trimethyl-4,4a,4b,5,6,10b,11,12-octahydro-3H-chrysen-1-one |
| Standard InChI | InChI=1S/C22H30O2/c1-21(2)11-10-19-18-7-5-14-13-15(24-4)6-8-16(14)17(18)9-12-22(19,3)20(21)23/h6,8,13,17-19H,5,7,9-12H2,1-4H3/t17-,18+,19+,22+/m1/s1 |
| Standard InChIKey | BRSVRATYZSQLNA-GHDARCQNSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@@H]([C@@H]1CCC(C2=O)(C)C)CCC4=C3C=CC(=C4)OC |
| SMILES | CC1(CCC2C3CCC4=C(C3CCC2(C1=O)C)C=CC(=C4)OC)C |
| Canonical SMILES | CC1(CCC2C3CCC4=C(C3CCC2(C1=O)C)C=CC(=C4)OC)C |
| Synonyms | 16,16-dimethyl-D-homo-8-isoestrone methyl ester DMHIEM |
| PubChem Compound | 176094 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume